Cas no 2229101-54-4 (tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate
• CAS No: 2229101-54-4
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 6396445
• PubChem ID: 165826666
• Update Time: 2025-10-29

tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate
• EN300-1872080
• 2229101-54-4
• tert-butyl N-[2-amino-3-(4-fluoro-3-methylphenyl)propyl]carbamate

• Inchi： 1S/C15H23FN2O2/c1-10-7-11(5-6-13(10)16)8-12(17)9-18-14(19)20-15(2,3)4/h5-7,12H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： KSGNVVIGVFZGJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate (CAS No. 2229101-54-4)

The compound tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate (CAS No. 2229101-54-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group, an amino functionality, and a 4-fluoro-3-methylphenyl moiety. These attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the role of fluoro-substituted aromatic rings in drug design, as they often improve binding affinity to target proteins. This compound's CAS No. 2229101-54-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge therapeutic development.

One of the most discussed applications of tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate is its potential use in the synthesis of small-molecule inhibitors. With the rise of personalized medicine, there is growing interest in compounds that can modulate specific enzymatic pathways. The amino and carbamate groups in this molecule provide versatile handles for further chemical modifications, enabling the creation of tailored drug candidates. This aligns with the current trend of structure-activity relationship (SAR) studies, where subtle changes in molecular structure can lead to significant improvements in efficacy.

Another area of interest is the compound's role in peptide mimetics. As the pharmaceutical industry shifts toward non-peptidic therapeutics to address challenges like oral bioavailability, tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate serves as a critical building block. Its propylcarbamate backbone mimics natural peptide linkages, while the fluoro and methyl substitutions enhance stability against enzymatic degradation. This makes it a promising candidate for the development of next-generation protease inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the preparation of tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate involves multi-step organic transformations, often starting from commercially available 4-fluoro-3-methylbenzaldehyde. Key steps include reductive amination, carbamate formation, and tert-butyl protection. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. The CAS No. 2229101-54-4 is a vital identifier for researchers sourcing this material for their studies.

Environmental and regulatory considerations also play a role in the compound's usage. Unlike many halogenated compounds, tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate is designed to minimize ecological impact, with studies focusing on its biodegradability and toxicity profile. This aligns with the broader industry push toward green chemistry and sustainable drug development. Researchers are actively investigating safer alternatives to traditional solvents and reagents in its synthesis.

In conclusion, tert-butyl N-2-amino-3-(4-fluoro-3-methylphenyl)propylcarbamate (CAS No. 2229101-54-4) represents a versatile and valuable tool in modern drug discovery. Its unique structural features, combined with its applicability in SAR studies, peptide mimetics, and small-molecule therapeutics, underscore its importance in the pharmaceutical landscape. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for innovative treatments.